Cas no 91976-53-3 (Propanedioic acid,2-hexylidene-, 1,3-diethyl ester)

Propanedioic acid,2-hexylidene-, 1,3-diethyl ester structure
91976-53-3 structure
Product Name:Propanedioic acid,2-hexylidene-, 1,3-diethyl ester
CAS No:91976-53-3
MF:C13H22O4
MW:242.311384677887
CID:814490
PubChem ID:348770
Update Time:2025-04-19

Propanedioic acid,2-hexylidene-, 1,3-diethyl ester Chemical and Physical Properties

Names and Identifiers

    • Propanedioic acid,2-hexylidene-, 1,3-diethyl ester
    • diethyl 2-hexylidenepropanedioate
    • SCHEMBL6067678
    • 91976-53-3
    • NSC-408243
    • NSC408243
    • DTXSID30325031
    • Diethyl hexylidenepropanedioate
    • Inchi: 1S/C13H22O4/c1-4-7-8-9-10-11(12(14)16-5-2)13(15)17-6-3/h10H,4-9H2,1-3H3
    • InChI Key: XLMIJZNPBJRMBG-UHFFFAOYSA-N
    • SMILES: O(CC)C(/C(/C(=O)OCC)=C\CCCCC)=O

Computed Properties

  • Exact Mass: 242.152
  • Monoisotopic Mass: 242.152
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 10
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • Density: 0.995
  • Boiling Point: 276.8°C at 760 mmHg
  • Flash Point: 123.1°C
  • Refractive Index: 1.452
  • PSA: 52.60000
  • LogP: 2.61930
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